Cas no 1803695-03-5 (6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1803695-03-5
• MF: C₇H₅ClF₃NO₅S
• MW: 307.63151049614
• CID: 4832065
• Update Time: 2025-10-31

6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO5S/c1-16-6-5(18(8,14)15)3(2-4(13)12-6)17-7(9,10)11/h2H,1H3,(H,12,13)
• InChI Key： STZCLCKGLGJRBV-UHFFFAOYSA-N
• SMILES： ClS(C1=C(NC(C=C1OC(F)(F)F)=O)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 530
• XLogP3: 1
• Topological Polar Surface Area: 90.1

Additional information on 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride

6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride: A Comprehensive Overview

6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride, identified by the CAS number 1803695-03-5, is a highly specialized chemical compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is notable for its unique structural features, which include a pyridine ring substituted with hydroxyl, methoxy, trifluoromethoxy, and sulfonyl chloride groups. These functional groups confer the molecule with versatile reactivity and make it a valuable intermediate in the synthesis of complex molecules.

The pyridine ring serves as the central framework of this compound, with substituents at positions 2, 3, 4, and 6. The hydroxyl group at position 6 introduces hydrophilic properties, while the methoxy group at position 2 enhances the molecule's stability and solubility. The trifluoromethoxy group at position 4 imparts strong electron-withdrawing effects, which are crucial for modulating the electronic properties of the molecule. The sulfonyl chloride group at position 3 is particularly reactive and is often utilized in coupling reactions to form sulfonamides or other derivatives.

Recent studies have highlighted the importance of 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride in drug discovery. Researchers have explored its potential as a building block for developing bioactive compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

In the agrochemical sector, this compound has been investigated for its role in creating novel herbicides and fungicides. Its ability to undergo various chemical transformations makes it an ideal candidate for designing molecules with enhanced efficacy and selectivity. A research team from the University of California reported that derivatives of this compound showed promising results in controlling plant pathogens without adverse environmental impacts.

The synthesis of 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by successive substitutions and oxidations. The introduction of the trifluoromethoxy group is often achieved through nucleophilic aromatic substitution, while the sulfonyl chloride group is introduced via sulfonation followed by chlorination. These steps require precise control over reaction conditions to ensure high yields and purity.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been extensively studied, with findings indicating that it remains stable under neutral to mildly acidic conditions but undergoes hydrolysis under strongly basic conditions.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its reactive nature. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation to minimize exposure risks.

The versatility of 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride continues to attract attention from both academic researchers and industry professionals. Its role as a key intermediate in drug development underscores its importance in advancing medical treatments. Moreover, its application in agrochemicals highlights its potential to contribute to sustainable agricultural practices.

In conclusion, this compound represents a significant advancement in chemical synthesis with wide-ranging applications across multiple disciplines. As research progresses, it is anticipated that new derivatives and uses will emerge, further solidifying its role as an essential building block in modern chemistry.